Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C12H24 B8617736 3-Dodecen

3-Dodecen

Cat. No. B8617736
M. Wt: 168.32 g/mol
InChI Key: WLTSXAIICPDFKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09403752B2

Procedure details

Estolides prepared according to the method set forth in Example 1 (20 mol) and a second-generation Grubbs' catalyst (e.g., C827, 25 ppm) are added to a Parr Reactor and degassed with argon for 1 hr. 1-Butene is added while heating to 60° C. while keeping the pressure of the reaction between about 25 to about 60 psi. The 1-butene is added using a one-way check valve to prevent backflow into the 1-butene cylinder. After 4 hrs, the pressure is released and vented into the fume hood. After allowing the reactor to cool to room temperature, a 50 ml 1M tris-hydroxymethylphopshine (THMP) solution in isopropanol (IPA) (50 mol equiv.) is added, and the reactor is degassed with argon and heated to 60° C. for 18 hrs. The reactor is then again allowed to cool to room temperature. The crude reaction product is then washed with water and brine. The washed reaction product is them dried over sodium sulfate, filtered, and distilled to provide 1-decene, 3-dodecene, estolides having a C10 cap with a terminal double bond, and estolides having a C12 cap with an internal double bond.
[Compound]
Name
Example 1
Quantity
20 mol
Type
reactant
Reaction Step One
Name
1-butene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-butene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
THMP
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
isopropanol
Quantity
50 mol
Type
reactant
Reaction Step Four
Name
Grubbs' catalyst
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Five
Name
1-decene
Name
3-dodecene

Identifiers

REACTION_CXSMILES
[CH2:1]=[CH:2][CH2:3][CH3:4].[CH3:5][C:6]1[N+](CC2C(N)=NC(C)=NC=2)=CS[C:7]=1[CH2:20][CH2:21]OP(O)(O)=O.[CH:27](O)([CH3:29])[CH3:28]>Cl[Ru](=CC1C=CC=CC=1)([P](C1CCCCC1)(C1CCCCC1)C1CCCCC1)([P](C1CCCCC1)(C1CCCCC1)C1CCCCC1)Cl>[CH2:1]=[CH:2][CH2:3][CH2:4][CH2:27][CH2:21][CH2:20][CH2:7][CH2:6][CH3:5].[CH3:1][CH2:2][CH:3]=[CH:4][CH2:28][CH2:27][CH2:29][CH2:21][CH2:20][CH2:7][CH2:6][CH3:5] |^1:39,58|

Inputs

Step One
[Compound]
Name
Example 1
Quantity
20 mol
Type
reactant
Smiles
Step Two
Name
1-butene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=CCC
Step Three
Name
1-butene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=CCC
Step Four
Name
THMP
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)O
Name
isopropanol
Quantity
50 mol
Type
reactant
Smiles
C(C)(C)O
Step Five
Name
Grubbs' catalyst
Quantity
0 (± 1) mol
Type
catalyst
Smiles
Cl[Ru](Cl)([P](C1CCCCC1)(C2CCCCC2)C3CCCCC3)([P](C4CCCCC4)(C5CCCCC5)C6CCCCC6)=CC7=CC=CC=C7

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Estolides prepared
CUSTOM
Type
CUSTOM
Details
degassed with argon for 1 hr
Duration
1 h
ADDITION
Type
ADDITION
Details
1-Butene is added
CUSTOM
Type
CUSTOM
Details
the pressure of the reaction between about 25 to about 60 psi
TEMPERATURE
Type
TEMPERATURE
Details
to cool to room temperature
CUSTOM
Type
CUSTOM
Details
the reactor is degassed with argon
TEMPERATURE
Type
TEMPERATURE
Details
heated to 60° C. for 18 hrs
Duration
18 h
TEMPERATURE
Type
TEMPERATURE
Details
to cool to room temperature
CUSTOM
Type
CUSTOM
Details
The crude reaction product
WASH
Type
WASH
Details
is then washed with water and brine
CUSTOM
Type
CUSTOM
Details
The washed reaction product
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
DISTILLATION
Type
DISTILLATION
Details
distilled

Outcomes

Product
Details
Reaction Time
 4 h
Name
1-decene
Type
product
Smiles
C=CCCCCCCCC
Name
3-dodecene
Type
product
Smiles
CCC=CCCCCCCCC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.